Cas no 90055-07-5 (Butanoic acid, 4-[2-(3-pyridinyl)ethoxy]-, methyl ester)
90055-07-5 structure
Product Name:Butanoic acid, 4-[2-(3-pyridinyl)ethoxy]-, methyl ester
CAS No:90055-07-5
MF:C12H17NO3
MW:223.268283605576
CID:795370
PubChem ID:71430529
Update Time:2025-04-19
Butanoic acid, 4-[2-(3-pyridinyl)ethoxy]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-[2-(3-pyridinyl)ethoxy]-, methyl ester
- methyl 4-(2-pyridin-3-ylethoxy)butanoate
- 90055-07-5
- Methyl 4-[2-(pyridin-3-yl)ethoxy]butanoate
- DTXSID70849145
-
- Inchi: 1S/C12H17NO3/c1-15-12(14)5-3-8-16-9-6-11-4-2-7-13-10-11/h2,4,7,10H,3,5-6,8-9H2,1H3
- InChI Key: JDHDTNLMTZEOHC-UHFFFAOYSA-N
- SMILES: O(CCC1C=NC=CC=1)CCCC(=O)OC
Computed Properties
- Exact Mass: 223.12084340g/mol
- Monoisotopic Mass: 223.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 48.4Ų
Butanoic acid, 4-[2-(3-pyridinyl)ethoxy]-, methyl ester Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
90055-07-5 (Butanoic acid, 4-[2-(3-pyridinyl)ethoxy]-, methyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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